Cas no 1806696-48-9 (3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid)

• Product Name: 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid
• CAS No: 1806696-48-9
• MF: C₁₃H₁₅FO₅
• MW: 270.253607988358
• CID: 4940897
• Update Time: 2025-10-29

3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid

• Inchi： 1S/C13H15FO5/c1-2-19-11(15)4-3-8-5-9(7-10(14)6-8)12(16)13(17)18/h5-7,12,16H,2-4H2,1H3,(H,17,18)
• InChI Key： BRANWSSSVIZFFF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid

Research Brief on 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid (CAS: 1806696-48-9): Recent Advances and Applications

3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid (CAS: 1806696-48-9) is a fluorinated mandelic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. Recent studies have focused on its synthesis, mechanistic insights, and biological activities, positioning it as a valuable candidate for further investigation.

The synthesis of 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid involves multi-step organic reactions, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances the scalability of the process while maintaining high enantiomeric purity. This advancement is critical for large-scale production and subsequent pharmacological evaluations. The study also highlighted the compound's stability under physiological conditions, which is a key factor for its potential use in vivo.

In terms of biological activity, recent research has explored the compound's role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting bacterial enzymes, suggesting potential applications in antimicrobial therapy. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and inhibitory mechanisms, providing a foundation for structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential in oncology. Preliminary in vitro studies have indicated that 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid exhibits selective cytotoxicity against certain cancer cell lines. Researchers hypothesize that its fluorinated moiety enhances cellular uptake and target specificity, though further in vivo studies are required to validate these findings. Collaborative efforts between academic and industrial laboratories are underway to explore these therapeutic avenues.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, may offer solutions to some of these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed these strategies in the context of fluorinated compounds, providing a roadmap for future research.

In conclusion, 3-(3-Ethoxy-3-oxopropyl)-5-fluoromandelic acid (CAS: 1806696-48-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural and functional properties, coupled with recent synthetic and mechanistic advancements, underscore its potential across multiple therapeutic areas. Continued research efforts, particularly in optimizing its pharmacological profile and exploring novel applications, will be crucial for realizing its full potential in the pharmaceutical industry.